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Compound of Interest

Compound Name: Dimethyl phosphonate

Cat. No.: B1257649

An In-depth Technical Guide to Dimethyl
Phosphonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyl phosphonate (DMHP), a
versatile organophosphorus compound with significant applications in chemical synthesis and
materials science. This document details its core physicochemical properties, synthesis
protocols, and analytical characterization methods, tailored for professionals in research and
development.

Core Properties of Dimethyl Phosphonate

Dimethyl phosphonate is a colorless liquid that serves as a critical intermediate and building
block for a wide range of phosphorus-containing compounds.[1] Its identity and fundamental
properties are summarized below.
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Molecular Formula

C2H70sP[1][2]

Molecular Weight 110.05 g/mol [1][3]

CAS Number 868-85-9[1][2]

Synonyms Dimethyl hydrogen phosphite (DMHP),
Phosphonic acid dimethyl ester[1][2]

Appearance Clear, colorless liquid[1]

Odor Mild ester-like aroma[1]

Density 1.20 g/cm3 at 20°C

Boiling Point 170-175°C[1]

Melting Point <-60 °C

Flash Point 93°C (Closed cup)[1]

Refractive Index (n2°/D) 1.408-1.412[1]

Solubility Miscible with water and most organic solvents[1]

Vapor Pressure 1.35 hPa at 20°C

Chemical Structure and Tautomerism

A key feature of dimethyl phosphonate is its existence in a tautomeric equilibrium with its
trivalent phosphorus form, dimethyl phosphite. The equilibrium overwhelmingly favors the
pentavalent phosphonate form, which contains a stable phosphorus-oxygen double bond
(P=0). This tautomerism is fundamental to its reactivity.

Caption: Tautomeric equilibrium of dimethyl phosphonate.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of dimethyl phosphonate are
crucial for its application in research and drug development.
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Synthesis of Dimethyl Phosphonate

Dimethyl phosphonate can be synthesized via several routes. A common and effective

laboratory-scale method involves the reaction of phosphorus trichloride with methanol. This

reaction should be performed with caution due to the evolution of HCI gas.

Materials:

Phosphorus trichloride (PCIs)

Anhydrous Methanol (CH3OH)

Inert solvent (e.g., dichloromethane or diethyl ether)

Round-bottom flask with a magnetic stirrer

Dropping funnel

Condenser with a gas outlet to a trap (e.g., sodium hydroxide solution)

Distillation apparatus

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), charge a three-necked round-bottom
flask with anhydrous methanol and the inert solvent.

Cool the flask in an ice-water bath to 0°C.

Slowly add phosphorus trichloride dropwise from the addition funnel to the stirred methanol
solution. The reaction is exothermic and produces hydrogen chloride and methyl chloride
gas, which should be safely vented. The reaction stoichiometry is: PCls + 3 CHzOH -
(CH30)2P(O)H + CHsCl + 2 HCI.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours to ensure the reaction goes to completion.
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The crude product is then purified by fractional distillation under reduced pressure to yield
pure dimethyl phosphonate.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a primary technique for confirming

the structure and purity of dimethyl phosphonate.

Sample Preparation: Dissolve a small amount of the sample (10-20 mg) in an appropriate
deuterated solvent (e.g., CDCI3) in an NMR tube.

'H NMR: The spectrum will show a doublet for the methoxy protons (O-CHs) due to coupling
with the phosphorus atom. A distinct doublet will also be observed for the proton directly
bonded to the phosphorus (P-H), exhibiting a large coupling constant (JP-H).

31p NMR: The proton-coupled 3P NMR spectrum will show a doublet of septets (or a
complex multiplet) due to coupling with the P-H proton and the six methoxy protons. A
proton-decoupled spectrum will show a single sharp singlet.

13C NMR: The spectrum will display a single signal for the two equivalent methoxy carbons,
which will appear as a doublet due to coupling with the phosphorus atom.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

fragmentation pattern.

Technique: Electron lonization (EI) is commonly used.

Sample Introduction: The sample can be introduced directly or via Gas Chromatography
(GC-MS).

Expected Spectrum: The molecular ion peak [M]* at m/z = 110 should be observable.
Common fragment ions correspond to the loss of methoxy groups or other characteristic
fragments. Energy-resolved mass spectrometry can be used to distinguish between the
phosphonate and phosphite tautomers.

Experimental and Synthetic Workflow
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The overall process from synthesis to final application involves several key stages, including
reaction, purification, and subsequent use in further chemical transformations like the
Michaelis-Arbuzov or Kabachnik-Fields reactions.

Synthesis & Purification
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Caption: General workflow for the synthesis and application of dimethyl phosphonate.

Applications in Drug Development and Research
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Dimethyl phosphonate is a valuable intermediate in organic synthesis. Due to its reactivity, it
participates in a large number of chemical reactions. It is primarily used as an intermediate for
manufacturing:

o Water treatment chemicals: Such as corrosion inhibitors.

e Pesticides and pharmaceuticals: Serving as a key building block for various bioactive
molecules.

o Flame retardants: For polymers and textiles.[1]
e Specialty chemicals: Including textile finishing products.

The phosphonate moiety is a well-known phosphate mimic, making phosphonate-containing
compounds valuable candidates for enzyme inhibitors and other therapeutic agents in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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